2-(6-Acetylpyridin-3-yl)-3-cyclopropylpropanenitrile

• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 2-(6-acetylpyridin-3-yl)-3-cyclopropylpropanenitrile
• InChI: InChI=1S/C13H14N2O/c1-9(16)13-5-4-11(8-15-13)12(7-14)6-10-2-3-10/h4-5,8,10,12H,2-3,6H2,1H3
• InChI Key: QXIZFBPEZLGUMY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NC=C(C=C1)C(CC2CC2)C#N

Description

2-(6-Acetylpyridin-3-yl)-3-cyclopropylpropanenitrile is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-cyclopropyl-2-(6-(1-ethoxyvinyl)pyridin-3-yl)propanenitrile (2 g, crude) in THF (10 mL) was added 4N HCl (10 mL) and stirred at room temperature for 2 h. The reaction mixture was adjusted pH to 6-7 by 4M aq.NaOH and extracted with EtOAc (3×20 mL). The combined organic layers were dried over Na2SO4 and concentrated. The crude product was purified by column chromatography on silica gel (EtOAc: Petroleum ether=1:10) to give 2-(6-acetylpyridin-3-yl)-3-cyclopropylpropanenitrile (600 mg, yield: 60%) 1H NMR (CDCl3 varian 400): δ8.58-8.51 (m, 1H), 7.95 (d, J=8.0 Hz, 1H), 7.75 (dd, J=8.0 Hz, 2.4 Hz, 1H), 3.92-3.85 (m, 1H), 2.61 (s, 3H), 1.88-1.79 (m, 1H), 1.71-1.65 (m, 1H), 0.75-0.67 (m, 1H), 0.49-0.45 (m, 2H), 0.10-0.03 (m, 2H).